Cas no 868771-26-0 (N-(4-Bromo-2-nitrophenyl)-2-chloropropanamide)
868771-26-0 structure
Product Name:N-(4-Bromo-2-nitrophenyl)-2-chloropropanamide
CAS No:868771-26-0
MF:C9H8BrClN2O3
MW:307.528420448303
CID:844401
PubChem ID:11652464
Update Time:2025-04-19
N-(4-Bromo-2-nitrophenyl)-2-chloropropanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-Bromo-2-nitrophenyl)-2-chloropropanamide
- PropanaMide, N-(4-broMo-2-nitrophenyl)-2-chloro-
- DTXSID70470079
- 868771-26-0
- DB-343560
-
- Inchi: 1S/C9H8BrClN2O3/c1-5(11)9(14)12-7-3-2-6(10)4-8(7)13(15)16/h2-5H,1H3,(H,12,14)
- InChI Key: IRCOEGXFFRTNCU-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)[N+](=O)[O-])NC(C(C)Cl)=O
Computed Properties
- Exact Mass: 305.94068g/mol
- Monoisotopic Mass: 305.94068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 74.9Ų
N-(4-Bromo-2-nitrophenyl)-2-chloropropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019111195-1g |
N-(4-Bromo-2-nitrophenyl)-2-chloropropanamide |
868771-26-0 | 95% | 1g |
$400.00 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1744612-1g |
n-(4-Bromo-2-nitrophenyl)-2-chloropropanamide |
868771-26-0 | 98% | 1g |
¥1915.00 | 2024-04-27 |
N-(4-Bromo-2-nitrophenyl)-2-chloropropanamide Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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